L-659837

• Molecular Formula: C40H52N8O7S
• Molecular Weight: 789.0 g/mol
• InChI: InChI=1S/C40H52N8O7S/c1-23(2)19-33-39(54)44-29(16-18-56-3)36(51)43-28(13-14-34(41)49)35(50)47-32(21-25-22-42-27-12-8-7-11-26(25)27)38(53)46-31(20-24-9-5-4-6-10-24)37(52)45-30-15-17-48(33)40(30)55/h4-12,22-23,28-33,42H,13-21H2,1-3H3,(H2,41,49)(H,43,51)(H,44,54)(H,45,52)(H,46,53)(H,47,50)/t28-,29-,30+,31-,32-,33-/m0/s1
• InChIKey: QCNNXLVPJMMHNJ-QXDHOACBSA-N

L-659837 Selective NK2 Antagonist Profile

L-659837 is a synthetic cyclic hexapeptide lactam-containing antagonist that selectively targets the tachykinin NK2 receptor . First disclosed in 1991, it is defined by the sequence cyclo(Gln-Trp-Phe-(R)Gly[ANC-2]-Leu-Met) and competes with neurokinin A for NK2 binding sites in hamster urinary bladder membranes with a pIC₅₀ of 6.9 . Its structural hallmark is the ANC-2 lactam bridge, which constrains the peptide backbone and contributes to its pharmacological discrimination from other NK2 antagonists .

Selective NK2 receptor antagonist tool

Cyclic hexapeptide lactam-bridge scaffold

Tissue-dependent antagonist mechanism research

• [1] McKnight AT, Maguire JJ, Elliott NJ, Fletcher AE, Foster AC, Tridgett R, Williams BJ, Iversen LL. Pharmacological specificity of novel, synthetic, cyclic peptides as antagonists at tachykinin receptors. Br J Pharmacol. 1991 Oct;104(2):355-360. doi:10.1111/j.1476-5381.1991.tb12435.x. PMID: 1665732; PMCID: PMC1908569. View Source

Why L-659837 Is Irreplaceable

NK2 receptor antagonists within the same class are not interchangeable because they exhibit divergent potency, binding kinetics, and—most critically—tissue-dependent antagonist mechanisms (competitive vs. non-competitive). L-659837 displays a non-competitive profile in human detrusor muscle while behaving competitively in prostatic urethra and prostate, a pattern not shared by peptide antagonists such as L-659,877 or GR 87389 . Substituting L-659837 with a higher-affinity analog like L-659,877 would not only alter the potency window but could also eliminate the tissue-specific mechanism-of-action signature that defines its utility in NK2 receptor subtype discrimination .

L-659,877 substitution

May shift potency window and compromise tissue-dependent mechanism signature.

GR 87389 substitution

May not reproduce competitive-to-non-competitive inversion across urogenital tissues.

• [1] McKnight AT, Maguire JJ, Elliott NJ, Fletcher AE, Foster AC, Tridgett R, Williams BJ, Iversen LL. Pharmacological specificity of novel, synthetic, cyclic peptides as antagonists at tachykinin receptors. Br J Pharmacol. 1991 Oct;104(2):355-360. doi:10.1111/j.1476-5381.1991.tb12435.x. PMID: 1665732; PMCID: PMC1908569. View Source
• [2] Palea S, Corsi M, Artibani W, Ostardo E, Pietra C. Pharmacological characterization of tachykinin NK2 receptors on isolated human urinary bladder, prostatic urethra and prostate. J Pharmacol Exp Ther. 1996 May;277(2):700-705. PMID: 8627548. View Source

L-659837 Comparator Evidence

NK2 Binding Affinity vs. L-659,877

In a head-to-head radioligand displacement assay using [¹²⁵I]neurokinin A on hamster urinary bladder membranes, L-659837 (pIC₅₀ 6.9) was approximately 12.6-fold less potent than its congener L-659,877 (pIC₅₀ 8.0) at the NK2 binding site . This quantifiable difference in primary binding affinity means L-659,877 will saturate NK2 receptors at much lower concentrations, while L-659837 offers a lower-affinity alternative for protocols requiring partial receptor occupancy or kinetic discrimination.

NK2 Binding Affinity

Head-to-head

L-659837 pIC₅₀ 6.9 vs L-659,877 pIC₅₀ 8.0
ΔpIC₅₀ = 1.1 (~12.6-fold more potent)

Supports moderate-affinity NK2 probe selection

Partial receptor occupancy protocols may benefit from lower potency

Evidence Dimension	NK2 receptor binding affinity (pIC₅₀)
Target Compound Data	pIC₅₀ = 6.9
Comparator Or Baseline	L-659,877 pIC₅₀ = 8.0
Quantified Difference	ΔpIC₅₀ = 1.1 (L-659,877 is ~12.6-fold more potent)
Conditions	Radioligand binding assay; [¹²⁵I]neurokinin A; hamster urinary bladder membranes

Why This Matters

Researchers requiring a moderate-affinity NK2 probe to avoid complete receptor blockade or to study partial occupancy can rationally select L-659837 over the higher-affinity L-659,877.

• [1] McKnight AT, Maguire JJ, Elliott NJ, Fletcher AE, Foster AC, Tridgett R, Williams BJ, Iversen LL. Pharmacological specificity of novel, synthetic, cyclic peptides as antagonists at tachykinin receptors. Br J Pharmacol. 1991 Oct;104(2):355-360. doi:10.1111/j.1476-5381.1991.tb12435.x. PMID: 1665732; PMCID: PMC1908569. View Source

NK2 Functional Antagonism vs. L-659,877

In the rat vas deferens functional assay, both compounds acted as competitive antagonists of eledoisin-mediated contraction. L-659837 exhibited a pKB of 6.7, whereas L-659,877 displayed a pKB of 8.1 . The 25‑fold difference in functional antagonist potency indicates that L-659,877 is substantially more effective at blocking NK2-mediated smooth muscle contraction, making L-659837 the preferred choice when lower antagonist potency is required to preserve a window for agonist response.

NK2 Functional Antagonism

Head-to-head

L-659837 pKB 6.7 vs L-659,877 pKB 8.1
ΔpKB = 1.4 (~25-fold more potent)

Enables graded functional blockade studies

Rat vas deferens, eledoisin-induced contraction

Evidence Dimension	Functional NK2 antagonist potency (pKB)
Target Compound Data	pKB = 6.7
Comparator Or Baseline	L-659,877 pKB = 8.1
Quantified Difference	ΔpKB = 1.4 (L-659,877 is ~25-fold more potent)
Conditions	Rat vas deferens; antagonism of eledoisin-induced contraction

Why This Matters

For functional tissue studies where maintaining a measurable agonist response range is critical, L-659837’s lower functional potency provides a more graded pharmacological tool than the high-potency L-659,877.

• [1] McKnight AT, Maguire JJ, Elliott NJ, Fletcher AE, Foster AC, Tridgett R, Williams BJ, Iversen LL. Pharmacological specificity of novel, synthetic, cyclic peptides as antagonists at tachykinin receptors. Br J Pharmacol. 1991 Oct;104(2):355-360. doi:10.1111/j.1476-5381.1991.tb12435.x. PMID: 1665732; PMCID: PMC1908569. View Source

Tissue-Dependent Mechanism vs. GR 87389

In a direct comparison on isolated human detrusor muscle strips, GR 87389 antagonized GR 64349-induced contractions competitively, while L-659837 acted as a non-competitive antagonist . Conversely, in human prostatic urethra and prostate, GR 87389 displayed non-competitive antagonism and L-659837 appeared competitive . No other NK2 antagonist has been shown to exhibit this tissue‑dependent switch in antagonist mechanism, constituting a unique selection criterion for receptor subtype profiling.

Tissue-Dependent Mechanism

Head-to-head

Non-competitive in detrusor; competitive in prostatic urethra/prostate
GR 87389: inverse pattern

Enables urogenital NK2 subtype profiling

Qualitative mechanism inversion unique among tested peptide antagonists

Evidence Dimension	Antagonist mechanism (competitive vs. non-competitive)
Target Compound Data	Non-competitive in detrusor; competitive in prostatic urethra and prostate
Comparator Or Baseline	GR 87389: competitive in detrusor; non-competitive in prostatic urethra and prostate
Quantified Difference	Qualitative mechanism inversion across tissue types (no pA₂/pKB reported in this study)
Conditions	Isolated human urinary bladder detrusor, prostatic urethra, and prostate smooth muscle strips; GR 64349-induced contraction

Why This Matters

The tissue-dependent mechanism inversion is an exclusive feature of L-659837 among tested peptide NK2 antagonists, enabling pharmacologists to interrogate NK2 receptor subtype heterogeneity in human urogenital tissues with a single tool compound.

• [1] Palea S, Corsi M, Artibani W, Ostardo E, Pietra C. Pharmacological characterization of tachykinin NK2 receptors on isolated human urinary bladder, prostatic urethra and prostate. J Pharmacol Exp Ther. 1996 May;277(2):700-705. PMID: 8627548. View Source

NK2 Selectivity Over NK1 and NK3

Across functional pharmacological assays in guinea‑pig ileum (NK1) and rat portal vein (NK3), L-659837 blocked tachykinin‑mediated responses ‘only weakly, if at all’, whereas it produced clear competitive antagonism at NK2 receptors in rat vas deferens . Although numeric selectivity ratios are not provided, the original pharmacological characterization explicitly ranks L-659837 and L-659,877 as being ‘among the most selective antagonists for the NK2 receptor that have been described’ . This contrasts with NK2 antagonists such as GR 87389, for which cross‑reactivity at NK1 or NK3 receptors has not been ruled out in the same publication series.

NK2 Selectivity Over NK1/NK3

Class-level

Negligible NK1/NK3 functional blockade reported; described among the most selective NK2 antagonists at publication time

Supports NK2-specific pathway dissection

Quantitative selectivity ratios not reported; verify for protocol

Evidence Dimension	Functional selectivity for NK2 vs. NK1/NK3
Target Compound Data	NK1 and NK3 responses blocked only weakly, if at all; described as among the most selective NK2 antagonists available at the time of publication
Comparator Or Baseline	L-659,877 (equally selective); GR 87389 (selectivity profile not directly compared in this assay panel)
Quantified Difference	No numeric NK1/NK3 potency reported; classification based on qualitative functional blockade ranking
Conditions	Guinea‑pig ileum (NK1), rat vas deferens (NK2), rat portal vein (NK3) functional assays

Why This Matters

When experimental protocols demand exclusive NK2 receptor engagement without confounding NK1 or NK3 interference, the established selectivity profile of L-659837 reduces the risk of off‑target pharmacological effects, a critical parameter for mechanistic studies in mixed‑receptor tissues.

• [1] McKnight AT, Maguire JJ, Elliott NJ, Fletcher AE, Foster AC, Tridgett R, Williams BJ, Iversen LL. Pharmacological specificity of novel, synthetic, cyclic peptides as antagonists at tachykinin receptors. Br J Pharmacol. 1991 Oct;104(2):355-360. doi:10.1111/j.1476-5381.1991.tb12435.x. PMID: 1665732; PMCID: PMC1908569. View Source

L-659837 Application Scenarios

NK2 Subtype Discrimination in Urogenital Tissues

L-659837’s tissue‑dependent switch from non‑competitive antagonism in detrusor to competitive antagonism in prostatic urethra and prostate makes it an essential pharmacological tool for discriminating putative NK2 receptor subtypes in human lower urinary tract tissues . This application is directly derived from the head‑to‑head comparison with GR 87389 showing inverted mechanism profiles across tissue types.

Moderate-Affinity NK2 Probe

With a pIC₅₀ of 6.9 at NK2 binding sites and a pKB of 6.7 in the rat vas deferens functional assay, L-659837 provides a moderate‑affinity alternative to the high‑potency L-659,877 (pIC₅₀ 8.0; pKB 8.1) . Researchers conducting agonist concentration‑response studies can select L-659837 to avoid complete receptor silencing while still achieving measurable NK2 blockade.

NK2-Selective Pathway Dissection

The established selectivity of L-659837 for NK2 over NK1 and NK3 receptors, demonstrated by negligible functional blockade in guinea‑pig ileum and rat portal vein assays, supports its use in tissues co‑expressing multiple tachykinin receptor subtypes, such as the gastrointestinal tract and airways . This selectivity profile reduces off‑target confounding when elucidating the specific contribution of NK2 receptors to smooth muscle contraction or inflammatory responses.

SAR Template for Lactam-Constrained NK2 Antagonists

The ANC‑2 lactam bridge of L-659837 provides a constrained cyclic hexapeptide scaffold that directly influences binding kinetics and antagonist mechanism, as evidenced by the pharmacological divergence from the non‑lactam analog L-659,877 (Gly in place of ANC‑2) . Medicinal chemistry teams can employ L-659837 as a template for designing next‑generation NK2 antagonists with tailored conformational constraint and tissue‑selective antagonism profiles.

Application

Selection Property

Validation Focus

NK2 subtype discrimination in urogenital tissues

Tissue-dependent antagonist mechanism inversion

Mechanism profiling in detrusor vs. prostatic urethra

Moderate-affinity NK2 probe

Moderate NK2 binding affinity

Agonist response range preservation

NK2-selective pathway dissection

NK2 over NK1/NK3 selectivity

Mixed-receptor tissue pathway isolation

SAR template for lactam-constrained antagonists

ANC-2 lactam bridge scaffold

Conformational constraint and binding kinetics SAR

• [1] Palea S, Corsi M, Artibani W, Ostardo E, Pietra C. Pharmacological characterization of tachykinin NK2 receptors on isolated human urinary bladder, prostatic urethra and prostate. J Pharmacol Exp Ther. 1996 May;277(2):700-705. PMID: 8627548. View Source
• [2] McKnight AT, Maguire JJ, Elliott NJ, Fletcher AE, Foster AC, Tridgett R, Williams BJ, Iversen LL. Pharmacological specificity of novel, synthetic, cyclic peptides as antagonists at tachykinin receptors. Br J Pharmacol. 1991 Oct;104(2):355-360. doi:10.1111/j.1476-5381.1991.tb12435.x. PMID: 1665732; PMCID: PMC1908569. View Source